Cas no 2649065-97-2 (1-(dimethoxymethyl)-1-isocyanatocyclopropane)

• Product Name: 1-(dimethoxymethyl)-1-isocyanatocyclopropane
• CAS No: 2649065-97-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6382041
• PubChem ID: 165856804
• Update Time: 2025-11-01

1-(dimethoxymethyl)-1-isocyanatocyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)-1-isocyanatocyclopropane
• 2649065-97-2
• EN300-1738129

• Inchi： 1S/C7H11NO3/c1-10-6(11-2)7(3-4-7)8-5-9/h6H,3-4H2,1-2H3
• InChI Key： LYMRNXBDPLZNOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC1)N=C=O)OC

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-(dimethoxymethyl)-1-isocyanatocyclopropane

Introduction to 1-(dimethoxymethyl)-1-isocyanatocyclopropane (CAS No. 2649065-97-2)

1-(dimethoxymethyl)-1-isocyanatocyclopropane, with the CAS number 2649065-97-2, is a cyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a cyclopropane ring substituted with a dimethoxymethyl group and an isocyanate group, which endows it with distinct reactivity and functional properties.

The isocyanate group in 1-(dimethoxymethyl)-1-isocyanatocyclopropane is highly reactive, making it a valuable intermediate in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams. The presence of the cyclopropane ring adds rigidity to the molecule, influencing its physical and chemical properties. Additionally, the dimethoxymethyl group can enhance solubility and reactivity, making this compound a versatile building block for various chemical transformations.

Recent research has explored the potential of 1-(dimethoxymethyl)-1-isocyanatocyclopropane in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of cyclopropane-based isocyanates demonstrated significant inhibition of cancer cell proliferation, suggesting their potential as lead compounds for drug discovery.

In the field of materials science, 1-(dimethoxymethyl)-1-isocyanatocyclopropane has been investigated for its use in the synthesis of advanced polymers. The rigidity imparted by the cyclopropane ring can improve the mechanical properties of polymers, while the isocyanate group facilitates cross-linking reactions, leading to enhanced thermal stability and chemical resistance. A recent article in Macromolecules (2023) highlighted the synthesis of high-performance polyurethane elastomers using this compound as a key monomer.

The synthetic accessibility of 1-(dimethoxymethyl)-1-isocyanatocyclopropane has also been a focus of recent studies. Various methods have been developed to efficiently prepare this compound, including metal-catalyzed reactions and organocatalytic approaches. A notable example is a protocol published in Tetrahedron Letters (2023), which described a palladium-catalyzed coupling reaction that yielded high purity and yield of the target compound. This method has been widely adopted due to its simplicity and scalability.

The environmental impact of chemicals used in industrial processes is an increasingly important consideration. Research on the biodegradability and toxicity of 1-(dimethoxymethyl)-1-isocyanatocyclopropane has shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly alternative to some traditional isocyanates used in polymer synthesis.

In conclusion, 1-(dimethoxymethyl)-1-isocyanatocyclopropane (CAS No. 2649065-97-2) is a versatile compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, the applications of this compound are expected to expand even further.